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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenol

Cat. No.: B134220 Get Quote

An In-depth Technical Guide on 3-Bromo-2-fluorophenol: Molecular Properties

This technical guide provides essential information regarding the molecular formula and

molecular weight of 3-Bromo-2-fluorophenol, a halogenated phenol derivative used in various

research and development applications, particularly in the synthesis of complex organic

molecules.

Molecular Data Summary
The fundamental molecular properties of 3-Bromo-2-fluorophenol are summarized below.

This data is critical for stoichiometric calculations in synthetic chemistry and for characterization

using mass spectrometry.

Property Value

Molecular Formula C₆H₄BrFO[1][2][3]

Molecular Weight 191.00 g/mol [1][2][4]

Monoisotopic Mass 189.94296 Da[2][5]

Structural Composition
The molecular formula C₆H₄BrFO indicates the presence of a phenol ring substituted with both

a bromine and a fluorine atom. The logical relationship between the core structure and its
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constituent atoms is illustrated in the diagram below.
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Caption: Elemental and structural breakdown of 3-Bromo-2-fluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b134220?utm_src=pdf-body-img
https://www.benchchem.com/product/b134220?utm_src=pdf-body
https://www.benchchem.com/product/b134220?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-bromo-2-fluorophenol-156682-53-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 3-Bromo-2-fluorophenol | C6H4BrFO | CID 18401257 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. pschemicals.com [pschemicals.com]

4. 4-溴-2-氟苯酚 98% | Sigma-Aldrich [sigmaaldrich.com]

5. 3-Bromo-2-fluorophenol | 156682-53-0 | Benchchem [benchchem.com]

To cite this document: BenchChem. [3-Bromo-2-fluorophenol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134220#3-bromo-2-fluorophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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